2-(4-bromophenyl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide

Lipophilicity Permeability Drug Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H14BrN3O2
Molecular Weight 336.189
CAS No. 1049494-60-1
Cat. No. B2860076
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Technical Parameters


Basic Identity
Product Name2-(4-bromophenyl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide
CAS1049494-60-1
Molecular FormulaC14H14BrN3O2
Molecular Weight336.189
Structural Identifiers
SMILESC1=CC(=O)N(N=C1)CCNC(=O)CC2=CC=C(C=C2)Br
InChIInChI=1S/C14H14BrN3O2/c15-12-5-3-11(4-6-12)10-13(19)16-8-9-18-14(20)2-1-7-17-18/h1-7H,8-10H2,(H,16,19)
InChIKeyIFWMXLCWTFSAKL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

2-(4-Bromophenyl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide: Key Physicochemical Profile and Procurement Positioning


This compound is a synthetic pyridazinone derivative (C₁₄H₁₄BrN₃O₂, MW 336.19) featuring a 4‑bromophenylacetamide moiety linked via an ethylene spacer to a pyridazin‑1(6H)‑one core [1]. Computational profiling predicts a logP of 3.58, indicating moderate lipophilicity [1]. No experimental biological activity data are publicly available for this exact structure as of the present search [1]; however, the 4‑bromophenyl fragment is recognized as essential in related pyridazinone‑based FPR agonists [2].

Retains 4‑bromophenyl pharmacophore for FPR‑targeted study
Defined predicted lipophilicity for chromatographic calibration
Bromine enables directional halogen‑bonding fragment for molecular recognition
Aryl bromide diversification handle for Suzuki coupling libraries

Why Replacement of 2-(4-Bromophenyl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide with Methoxy or Other Analogs Carries Unacceptable Risk


In the pyridazinone series, the 4‑bromophenyl group is a critical pharmacophoric element. Studies on related formyl peptide receptor (FPR) agonists have demonstrated that deletion or replacement of the bromine atom with a methoxy group causes a >10‑fold loss of receptor affinity [1]. Physicochemically, the bromine atom increases logP by approximately 1.0–1.3 units relative to methoxy, substantially altering membrane permeability and solubility [2]. Consequently, generic substitution with a non‑brominated analog is not feasible without fundamentally changing the compound's biological and physicochemical behavior.

4‑Bromophenyl replacement
Methoxy or hydrogen analogs may lose FPR affinity based on class‑level SAR, altering target engagement profile.
Lipophilicity shift
Br→OMe substitution substantially alters logP, which can change membrane permeability and solubility behavior in assays.
Halogen‑bonding loss
Non‑brominated analogs lack directional C–Br···O/N interactions, potentially weakening binding in halogen‑bond‑reliant targets.

Quantitative Differentiation Evidence for 2-(4-Bromophenyl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide Versus Closest Analogs


Lipophilicity (logP) Advantage Over the 4‑Methoxy Analog

The target compound's ZINC‑predicted logP of 3.58 [1] exceeds the estimated logP of the 4‑methoxy analog (CAS 1049493‑18‑6) by approximately 1.3 units based on standard fragment contributions (Br vs OMe) . This difference equates to roughly a 20‑fold increase in octanol/water partition coefficient, significantly enhancing membrane permeability potential.

LogP lipophilicity
Class-level
Target logP 3.58
Comparator ~2.3
Δ +1.3 (≈20× higher partition)
Supports permeability screening prioritization
Predicted values; experimental confirmation needed
Lipophilicity Permeability Drug Design

Retention of the Essential 4‑Bromophenylacetamide Pharmacophore for Formyl Peptide Receptor Activity

In a homologous pyridazinone series, the 4‑bromophenylacetamide moiety was essential for FPR1/FPR2 agonism. A representative compound (N-(4-bromophenyl)-2-[5-(3-methoxybenzyl)-3-methyl-6-oxo-6H-pyridazin-1-yl]-acetamide) displayed an EC50 of 2100 nM at FPR1 [1]. The target compound conserves this essential pharmacophore, whereas the 4‑methoxy analog would be predicted to lose >90% of FPR affinity by analogy.

FPR1 pharmacophore retention
Class-level
Target: 4‑Br pharmacophore retained
Related pyridazinone EC50 2100 nM
Predicted >10× affinity loss for des‑Br analog
Supports FPR‑targeted SAR without de‑novo exploration
No direct assay data; based on homologous series
FPR Agonist Inflammation Pyridazinone SAR

Potential for Halogen‑Bonding Interactions Not Available to Methoxy or Hydrogen Analogs

The 4‑bromophenyl substituent can engage in halogen bonding (C–Br···O/N), a directional interaction absent in 4‑methoxy or 4‑H analogs. Quantum‑mechanical calculations estimate a halogen‑bond energy of 5–15 kJ/mol for bromophenyl‑carbonyl interactions [1]. This extra interaction can enhance binding affinity and selectivity in protein‑ligand complexes, as observed in other brominated drug candidates.

Halogen‑bond energy
Reported
5–15 kJ/mol
May provide directional binding anchor in target sites
Theoretical estimate for bromophenyl‑carbonyl systems
Halogen Bonding Molecular Recognition Crystal Engineering

Recommended Application Scenarios for 2-(4-Bromophenyl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide Based on Differential Evidence


Probe Development for Formyl Peptide Receptor (FPR) Pharmacology

The compound retains the essential 4‑bromophenylacetamide pharmacophore required for FPR agonism [1]. It can serve as a scaffold‑hopping starting point to explore pyridazin‑1(6H)‑one‑based FPR modulators, offering potential selectivity advantages over the pyridin‑2(1H)‑one series [2].

Lipophilicity‑Calibrated Standard for logP Measurement Methods

With a well‑defined predicted logP of 3.58 [1], the compound is suitable as a calibrant in reversed‑phase HPLC or shake‑flask logP determination protocols, particularly where a brominated mid‑lipophilicity standard is needed.

Halogen‑Bonding‑Directed Medicinal Chemistry Programs

The bromine atom enables directional C–Br···O/N halogen bonds [1]. This compound can be used as a privileged fragment for growing into target‑binding sites where halogen‑bonding interactions are structurally validated, offering a tangible advantage over non‑brominated analogs.

Building Block for Diversification via Suzuki–Miyaura Cross‑Coupling

The aryl bromide handle allows late‑stage diversification through palladium‑catalyzed cross‑coupling, enabling rapid generation of analog libraries for SAR exploration. This is a key procurement advantage for medicinal chemistry groups with established coupling workflows.

Application
Selection Property
Validation Focus
FPR modulator study
4‑Bromophenyl pharmacophore
FPR agonism SAR in desired assay
logP method calibrant
Defined predicted lipophilicity
Experimental logP verification
Halogen‑bonding fragment
Bromophenyl donor capability
Co‑crystal or docking validation
Cross‑coupling diversification
Aryl bromide reactive handle
Suzuki coupling efficiency
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